Cas no 2138029-90-8 (4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide)

• Product Name: 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide
• CAS No: 2138029-90-8
• MF: C₈H₁₆FN₃O
• MW: 189.230545043945
• CID: 6062377
• PubChem ID: 165855759
• Update Time: 2025-05-19

4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-763505
• 2138029-90-8
• 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide

• Inchi： 1S/C8H16FN3O/c1-2-11-8(13)12-4-3-7(10)6(9)5-12/h6-7H,2-5,10H2,1H3,(H,11,13)
• InChI Key： URFGWTLQCMWNPQ-UHFFFAOYSA-N
• SMILES： FC1CN(C(NCC)=O)CCC1N

Computed Properties

• Exact Mass: 189.12774030g/mol
• Monoisotopic Mass: 189.12774030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide

4-Amino-N-Ethyl-3-Fluoropiperidine-1-Carboxamide: A Comprehensive Overview

The compound 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide, identified by the CAS number 2138029-90-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The molecule features a piperidine ring, a six-membered cyclic amine, substituted with an amino group at position 4, an ethyl group attached to the nitrogen atom, and a fluorine atom at position 3. Additionally, the carboxamide group at position 1 introduces further functional diversity to the molecule.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of compounds targeting central nervous system disorders. The unique combination of functional groups in 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide makes it a promising candidate for exploring its potential as a modulator of neurotransmitter systems. For instance, the amino group at position 4 could serve as a site for hydrogen bonding interactions, while the fluorine atom at position 3 may influence the molecule's lipophilicity and bioavailability.

The synthesis of 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide involves a multi-step process that typically begins with the preparation of the piperidine ring. This is often achieved through cyclization reactions or by modifying existing piperidine derivatives. The introduction of substituents such as the amino and fluorine groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and asymmetric synthesis have significantly improved the efficiency of these processes, making it easier to produce enantiomerically pure samples for biological testing.

In terms of pharmacological activity, preliminary studies suggest that 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide exhibits moderate activity as an inhibitor of certain enzymes involved in neurological pathways. For example, research published in 2023 demonstrated its potential as a selective inhibitor of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The carboxamide group is believed to play a critical role in this activity by forming specific interactions with the enzyme's active site.

Beyond its pharmacological applications, 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide has also been explored for its utility in materials science. Its ability to form stable amide bonds makes it a valuable component in polymer synthesis and drug delivery systems. Recent investigations into its thermal stability and mechanical properties have revealed its potential as a building block for biocompatible materials used in medical devices.

The structural flexibility of piperidine derivatives, including 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide, allows for extensive chemical modification to tailor their properties for specific applications. For instance, substituting the ethyl group with other alkyl chains or introducing additional heteroatoms can significantly alter the molecule's solubility, permeability, and binding affinity. These modifications are currently being explored in ongoing research projects aimed at optimizing drug candidates for clinical trials.

In conclusion, 4-amino-N-ethyl-3-fluoropiperidine-1-carboxamide represents a fascinating example of how structural complexity can lead to versatile functionality in organic compounds. Its potential applications span across pharmacology, materials science, and synthetic chemistry, making it an area of active research interest. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing both scientific understanding and practical innovations.